Cas no 2172015-27-7 (2,15-dioxa-6-azadispiro4.1.5^{7}.3^{5}pentadecane)
2,15-dioxa-6-azadispiro4.1.5^{7}.3^{5}pentadecane Chemical and Physical Properties
Names and Identifiers
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- 2,15-dioxa-6-azadispiro4.1.5^{7}.3^{5}pentadecane
- 2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane
- 2172015-27-7
- EN300-1279212
-
- Inchi: 1S/C12H21NO2/c1-2-4-11(5-3-1)6-9-15-12(13-11)7-8-14-10-12/h13H,1-10H2
- InChI Key: IJCVGYCAJYKCHM-UHFFFAOYSA-N
- SMILES: O1CCC2(CCCCC2)NC21COCC2
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 30.5Ų
2,15-dioxa-6-azadispiro4.1.5^{7}.3^{5}pentadecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279212-1.0g |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279212-50mg |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1279212-100mg |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1279212-250mg |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1279212-500mg |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1279212-1000mg |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1279212-2500mg |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1279212-5000mg |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1279212-10000mg |
2,15-dioxa-6-azadispiro[4.1.5^{7}.3^{5}]pentadecane |
2172015-27-7 | 10000mg |
$4236.0 | 2023-10-01 |
2,15-dioxa-6-azadispiro4.1.5^{7}.3^{5}pentadecane Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2,15-dioxa-6-azadispiro4.1.5^{7}.3^{5}pentadecane
2,15-Dioxa-6-Azadispiro[4.1.57.35]Pentadecane: A Comprehensive Overview
The compound with CAS No. 2172015-27-7, commonly referred to as 2,15-dioxa-6-azadispiro[4.1.57.35]pentadecane, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines both oxygen and nitrogen atoms in a complex framework. The spiro arrangement refers to the molecule's structure where two rings are joined by a single atom, creating a highly rigid and stable framework.
Recent studies have highlighted the potential of 2,15-dioxa-6-azadispiro[4.1.57.35]pentadecane in various applications, particularly in the development of advanced materials and pharmaceuticals. Its spirocyclic nature makes it an ideal candidate for exploring novel chemical reactions and molecular architectures. Researchers have been particularly interested in its ability to form stable complexes with metal ions, which could pave the way for new catalysts or drug delivery systems.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired spirocyclic structure. Key steps include the formation of intermediate rings and subsequent cyclization reactions to create the spiro junctions. The use of advanced spectroscopic techniques, such as NMR and X-ray crystallography, has been instrumental in confirming the molecular structure and verifying the integrity of the synthesized product.
In terms of physical properties, 2,15-dioxa-6-azadispiro[4.1.57.35]pentadecane exhibits a high degree of rigidity due to its spirocyclic framework, which contributes to its thermal stability and mechanical strength. These properties make it a promising candidate for applications in high-performance polymers and composites. Additionally, its ability to undergo reversible structural changes under certain conditions has opened up possibilities for its use in smart materials that can respond to external stimuli such as temperature or light.
The chemical reactivity of this compound is another area of active research. Its spirocyclic structure introduces steric hindrance that can influence reaction pathways and selectivity. Recent experiments have demonstrated that this compound can act as a template for organizing other molecules, leading to the formation of supramolecular assemblies with unique properties. Such assemblies could find applications in sensing technologies or molecular recognition systems.
From an environmental perspective, the synthesis and application of 2,15-dioxa-6-azadispiro[4.1.57.35]pentadecane are being carefully evaluated to ensure sustainability and minimize ecological impact. Researchers are exploring greener synthesis routes that utilize renewable resources and reduce waste generation. These efforts align with the broader trend toward sustainable chemistry and highlight the importance of responsible innovation in modern scientific research.
In conclusion, 2,15-dioxa-6-azadispiro[4.1.57.35]pentadecane represents a fascinating example of how complex molecular architectures can lead to groundbreaking advancements in various scientific disciplines. With ongoing research uncovering new properties and applications, this compound continues to be a focal point for scientists seeking to push the boundaries of chemical innovation.
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